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Compound of Interest

Compound Name: 5-Methylhexanoic acid

Cat. No.: B1205312 Get Quote

For researchers, scientists, and professionals in drug development, precise chemical

identification is paramount. This guide provides a focused overview of the nomenclature of 5-
Methylhexanoic acid, a medium-chain fatty acid.[1][2][3][4]

IUPAC Name
The systematic name for this compound, as determined by the International Union of Pure and

Applied Chemistry (IUPAC), is 5-methylhexanoic acid.[1][2][5][6]

Synonyms and Identifiers
5-Methylhexanoic acid is also known by several other names in literature and commercial

sources. Understanding these synonyms is crucial for comprehensive literature searches and

material sourcing.
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Synonym Source

Isoheptanoic acid PubChem, Benchchem, ChemicalBook

Isoenanthic acid PubChem, Benchchem

5-Methylcaproic acid PubChem, Benchchem

Isoamylacetic acid PubChem

Hexanoic acid, 5-methyl- PubChem, NIST WebBook

5-Methylhexylic acid PubChem

A variety of identifiers are used to catalog this chemical compound across different databases:

CAS Number: 628-46-6[1][5][6][7]

PubChem CID: 12344[1]

ChEBI ID: CHEBI:179997[1]

Molecular Formula: C₇H₁₄O₂[1][3][5][6][7]

Logical Relationship of Nomenclature
The IUPAC name "5-methylhexanoic acid" is derived from its chemical structure. The

following diagram illustrates the logical breakdown of the name based on IUPAC nomenclature

rules.
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Chemical Structure

IUPAC Name Components

Carboxylic Acid (-COOH)

Suffix: '-oic acid'

determines

Six-Carbon Chain (Hexane)

Parent Chain: 'hexan-'

determines

Methyl Group (-CH3)

Substituent: '5-methyl'

determines position on chain

5-Methylhexanoic acid

Click to download full resolution via product page

Fig. 1: IUPAC Naming Convention for 5-Methylhexanoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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